Cas no 1396876-11-1 (1'-{5,7-dioxo-6-phenyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-2-yl}-1,4'-bipiperidine-4'-carboxamide)

• Product Name: 1'-{5,7-dioxo-6-phenyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-2-yl}-1,4'-bipiperidine-4'-carboxamide
• CAS No: 1396876-11-1
• MF: C₂₃H₂₇N₇O₃
• MW: 449.505584001541
• CID: 6469733
• Update Time: 2025-07-14

1'-{5,7-dioxo-6-phenyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-2-yl}-1,4'-bipiperidine-4'-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1'-{5,7-dioxo-6-phenyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-2-yl}-1,4'-bipiperidine-4'-carboxamide
• 1-(5,7-dioxo-6-phenyl-8H-pyrimido[4,5-d]pyrimidin-2-yl)-4-piperidin-1-ylpiperidine-4-carboxamide

• Inchi： 1S/C23H27N7O3/c24-20(32)23(29-11-5-2-6-12-29)9-13-28(14-10-23)21-25-15-17-18(26-21)27-22(33)30(19(17)31)16-7-3-1-4-8-16/h1,3-4,7-8,15H,2,5-6,9-14H2,(H2,24,32)(H,25,26,27,33)
• InChI Key： BBJXASIPITVTFL-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C3C(=O)N(C4=CC=CC=C4)C(=O)NC3=N2)CCC(N2CCCCC2)(C(N)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1'-{5,7-dioxo-6-phenyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-2-yl}-1,4'-bipiperidine-4'-carboxamide

Introduction to 1'-{5,7-dioxo-6-phenyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-2-yl}-1,4'-bipiperidine-4'-carboxamide (CAS No. 1396876-11-1)

1'-{5,7-dioxo-6-phenyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-2-yl}-1,4'-bipiperidine-4'-carboxamide (CAS No. 1396876-11-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of bipiperidine carboxamides and features a unique structural arrangement that includes a phenyl-substituted pyrimidine core and a bipiperidine scaffold. The intricate molecular architecture of this compound has led to extensive research into its biological activities and potential as a lead molecule for drug development.

The phenyl-substituted pyrimidine moiety is a key structural feature that contributes to the compound's biological activity. Pyrimidines are well-known for their involvement in various biological processes, including nucleic acid synthesis and cell signaling. The presence of a phenyl group further enhances the compound's hydrophobicity and aromatic character, which can influence its binding affinity to specific protein targets. Recent studies have shown that this moiety plays a crucial role in modulating the activity of certain enzymes and receptors, making it an attractive target for drug design.

The bipiperidine scaffold is another critical component of the compound's structure. Piperidines are nitrogen-containing heterocycles that are widely used in pharmaceuticals due to their favorable pharmacokinetic properties and ability to form stable complexes with biomolecules. The bipiperidine structure provides additional conformational flexibility and can enhance the compound's ability to interact with multiple binding sites on target proteins. This feature is particularly important in the development of multifunctional drugs that can address complex diseases with multiple pathogenic mechanisms.

Recent research has focused on the potential therapeutic applications of 1'-{5,7-dioxo-6-phenyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-2-yl}-1,4'-bipiperidine-4'-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. In vitro assays have demonstrated its ability to inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary studies have indicated that it can induce apoptosis in cancer cells by modulating signaling pathways related to cell survival and proliferation.

The anti-inflammatory properties of 1'-{5,7-dioxo-6-phenyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-2-yl}-1,4'-bipiperidine-4'-carboxamide make it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. These conditions are characterized by persistent inflammation that leads to tissue damage and functional impairment. By targeting key inflammatory mediators, this compound has the potential to provide more effective and targeted therapy compared to existing treatments.

In the context of cancer therapy, 1'-{5,7-dioxo-6-phenyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-2-yl}-1,4'-bipiperidine-4'-carboxamide has shown promise in preclinical studies. Its ability to induce apoptosis in cancer cells without significantly affecting normal cells suggests a favorable therapeutic window. This is particularly important in cancer treatment where minimizing side effects is crucial for improving patient outcomes. Further research is needed to elucidate the exact mechanisms by which this compound exerts its anti-cancer effects and to optimize its pharmacological properties for clinical use.

Beyond its direct biological activities, 1'-{5,7-dioxo-6-phenyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-2-yl}-1,4'-bipiperidine-4'-carboxamide also holds potential as a lead molecule for drug discovery. The unique combination of a phenyl-substituted pyrimidine core and a bipiperidine scaffold provides a versatile platform for chemical modification and optimization. Researchers can explore various functional groups and substituents to enhance the compound's potency and selectivity for specific targets. This approach can lead to the development of more effective drugs with improved pharmacological profiles.

In conclusion, 1'-{5,7-dioxo-6-phenyl-5H,6H,7H,8H-1，3diazino4，5-dpyrimidin－2－yl}－1，4'－bipiperidine－4'－carboxamide (CAS No. 1396876－11－1) is a promising compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development as a therapeutic agent for inflammatory diseases and cancer. Ongoing studies are expected to provide deeper insights into its mechanisms of action and pave the way for its translation into clinical applications.